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Compound of Interest

Compound Name: N-Ethylmethylamine

Cat. No.: B141332 Get Quote

An In-depth Technical Guide to N-Ethylmethylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Ethylmethylamine, also known as N-methylethanamine, is a secondary aliphatic amine with

the chemical formula C₃H₉N.[1] Its CAS number is 624-78-2.[2][3] This colorless to light yellow

liquid is characterized by a distinct amine-like or ammoniacal odor.[1][3] As a versatile chemical

building block, N-Ethylmethylamine is a key intermediate in the synthesis of a wide range of

molecules, particularly in the pharmaceutical, agrochemical, and materials science sectors.[3]

[4][5] Its utility stems from the nucleophilic nitrogen atom, which readily participates in reactions

like acylation, alkylation, and reductive amination.[4] This guide provides a comprehensive

overview of its properties, synthesis, applications, and safety protocols.

Chemical and Physical Properties
N-Ethylmethylamine is a volatile and flammable liquid that is soluble in water.[1][3][6] Its basic

nature is a key chemical characteristic, with a pKa of 10.9 for its conjugate acid.[1] A summary

of its core physicochemical properties is detailed below.
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Property Value Source(s)

CAS Number 624-78-2 [2][3]

Molecular Formula C₃H₉N [1][3][7]

Molecular Weight 59.11 g/mol [1][8]

Appearance Colorless to light yellow liquid [1][2][7]

Boiling Point 36-37 °C [1][2][7]

Melting Point -71 °C (estimated) [1]

Density 0.688 g/mL at 25 °C [1][2][8]

Refractive Index n20/D 1.374 [2][8]

Flash Point < -34 °C [1]

Vapor Pressure 8.53 psi (20 °C) [7][8]

Storage Temperature 2-8°C [8]

Synthesis Methodologies
Several methods exist for the synthesis of N-Ethylmethylamine. The choice of route often

depends on the desired scale, purity requirements, and available starting materials. Two

common laboratory-scale methods are reductive amination and direct alkylation.[9] Industrial

production often utilizes reductive amination under high pressure.[10]

Experimental Protocol 1: Reductive Amination
This method involves the reaction of methylamine with acetaldehyde to form an imine

intermediate, which is then reduced in situ to the target secondary amine.[1][9]

Methodology:

Reaction Setup: In a suitable reaction vessel, dissolve methylamine (1.0 equivalent) in

methanol. Cool the solution to 0 °C with stirring.
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Imine Formation: Add acetaldehyde (1.1 equivalents) dropwise to the cooled solution. Allow

the mixture to stir at room temperature for 2 hours to facilitate the formation of the N-

ethylidenemethanamine intermediate.[9]

Reduction: Cool the reaction mixture back to 0 °C. Add a reducing agent, such as sodium

borohydride (1.5 equivalents), in small portions. After the addition is complete, allow the

reaction to warm to room temperature and continue stirring for an additional 4 hours.[9]

Work-up and Purification: Quench the reaction by the slow addition of water. Extract the

product from the aqueous layer using an organic solvent like diethyl ether (3 x 50 mL).

Combine the organic extracts, dry them over anhydrous sodium sulfate, filter, and remove

the solvent under reduced pressure. The crude product can then be purified by distillation to

yield pure N-Ethylmethylamine.[9]
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Caption: Workflow for N-Ethylmethylamine synthesis via reductive amination.
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Experimental Protocol 2: Alkylation of Ethylamine
This classical approach involves the direct alkylation of a primary amine (ethylamine) with an

alkyl halide (methyl iodide). Stoichiometry must be carefully controlled to minimize over-

alkylation to the tertiary amine.[9]

Methodology:

Reaction Setup: In a pressure-rated vessel, dissolve ethylamine (2.0 equivalents) in a

suitable solvent such as ethanol.[9]

Alkylation: Add methyl iodide (1.0 equivalent) to the solution. Seal the vessel securely.[9]

Reaction: Heat the reaction mixture to 80 °C and maintain for 12 hours.[9]

Work-up: After the reaction period, cool the vessel to room temperature and carefully vent

any excess pressure. Remove the solvent under reduced pressure.

Purification: The resulting mixture contains the hydroiodide salt of N-Ethylmethylamine.

Treat this mixture with a strong base (e.g., NaOH) to liberate the free amine. The product is

then extracted with an organic solvent, dried, and purified by fractional distillation.[9][11]
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Alkylation of Ethylamine Workflow
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Caption: Workflow for N-Ethylmethylamine synthesis via direct alkylation.
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Applications in Research and Drug Development
N-Ethylmethylamine serves as a crucial intermediate in several fields:

Pharmaceutical Synthesis: It is used in the preparation of active pharmaceutical ingredients

(APIs). For example, it is involved in manufacturing molecules for treating neurodegenerative

diseases.[4][10][12] Its incorporation can influence a drug candidate's solubility, metabolic

stability, and binding affinity.[4]

Agrochemicals: The compound is a building block for various agrochemicals.[3][13]

Materials Science: In the electronics industry, N-Ethylmethylamine is used to synthesize

metal salts like tetrakis(ethylmethylamino)hafnium and tetrakis(ethylmethylamino)zirconium.

[5][10] These volatile precursors are essential for depositing metal films during

semiconductor fabrication.[5][10] It is also used to create N-ethyl-methyl acrylamide, a

monomer for producing polymers used in coatings and adhesives.[2][5]

Characterization
Confirming the identity and purity of synthesized N-Ethylmethylamine is critical. A standard

workflow involves a combination of spectroscopic and chromatographic techniques.
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Caption: A logical workflow for the characterization of N-Ethylmethylamine.

Safety Information
N-Ethylmethylamine is a hazardous chemical and must be handled with appropriate safety

precautions. It is highly flammable, corrosive, and harmful if inhaled, swallowed, or in contact

with skin.[14][15][16]
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Hazard Type
GHS Classification &
Statements

Precautionary Measures

Physical Hazard

Flammable Liquid (Category 2)

- H225: Highly flammable liquid

and vapor.

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking. P233:

Keep container tightly closed.

[14][16]

Health Hazard

Acute Toxicity (Oral, Dermal,

Inhalation - Category 4) -

H302+H312+H332: Harmful if

swallowed, in contact with skin,

or if inhaled.

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay. P264: Wash skin

thoroughly after handling.

P270: Do not eat, drink or

smoke when using this

product.[14][17]

Health Hazard

Skin Corrosion/Irritation

(Category 1A/1B) - H314:

Causes severe skin burns and

eye damage.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[14][17]

Health Hazard

Serious Eye Damage

(Category 1) - H318: Causes

serious eye damage.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P310:

Immediately call a POISON

CENTER or doctor/physician.

[14][16]

Handling: Always use N-Ethylmethylamine in a well-ventilated chemical fume hood.[15] Use

spark-proof tools and ensure all equipment is grounded to prevent static discharge.[15]
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Storage: Store in a cool, well-ventilated area, away from incompatible materials such as acids,

strong oxidizing agents, acid chlorides, and acid anhydrides.[8][15] Keep containers tightly

closed.[15]

Conclusion
N-Ethylmethylamine is a fundamental secondary amine with significant utility in organic

synthesis. Its well-defined properties and reactivity make it an indispensable intermediate for

professionals in drug development, materials science, and agrochemical research. A thorough

understanding of its synthesis, characterization, and safe handling protocols is essential for its

effective and responsible use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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